Cas no 905691-97-6 (N-(2-fluorophenyl)-2-(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide)

• Product Name: N-(2-fluorophenyl)-2-(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide
• CAS No: 905691-97-6
• MF: C₁₃H₁₂FN₃O₂S
• MW: 293.3166847229
• CID: 6225620
• Update Time: 2025-06-29

N-(2-fluorophenyl)-2-(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-fluorophenyl)-2-(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide
• Acetamide, 2-[(1,2-dihydro-6-methyl-2-oxo-4-pyrimidinyl)thio]-N-(2-fluorophenyl)-

• Inchi： 1S/C13H12FN3O2S/c1-8-6-12(17-13(19)15-8)20-7-11(18)16-10-5-3-2-4-9(10)14/h2-6H,7H2,1H3,(H,16,18)(H,15,17,19)
• InChI Key： AGRAYLRVVDBABT-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1F)(=O)CSC1C=C(C)NC(=O)N=1

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• pka: 8.02±0.10(Predicted)

Additional information on N-(2-fluorophenyl)-2-(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide

CAS No. 905691-97-6: A Comprehensive Overview of N-(2-fluorophenyl)-2-(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide

N-(2-fluorophenyl)-2-(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide, identified by the CAS registry number 905691-97-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a fluorophenyl group with a dihydropyrimidine moiety, linked through a sulfanylacetamide functional group. The molecule's structure suggests potential applications in drug design, particularly in the development of bioactive compounds with targeted therapeutic effects.

Recent studies have highlighted the importance of dihydropyrimidine derivatives in medicinal chemistry. These compounds are known for their ability to modulate various biological targets, including kinases, proteases, and other enzymes implicated in disease pathways. The presence of a fluorophenyl group further enhances the compound's pharmacokinetic properties, potentially improving its bioavailability and stability within biological systems. This makes N-(2-fluorophenyl)-2-(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide a promising candidate for further exploration in drug discovery.

The synthesis of this compound involves a multi-step process that combines principles from both organic and medicinal chemistry. Key steps include the preparation of the dihydropyrimidine core, followed by functionalization with the fluorophenyl group and the sulfanylacetamide moiety. Researchers have employed various strategies to optimize the synthesis pathway, ensuring high yields and purity of the final product. These advancements underscore the importance of robust synthetic methodologies in the development of complex molecules like CAS No. 905691-97-6.

In terms of biological activity, preliminary assays have demonstrated that this compound exhibits potent inhibitory effects against several enzyme targets. For instance, studies have shown that it can effectively inhibit the activity of certain kinases involved in cancer progression. This finding aligns with broader trends in oncology research, where small molecules targeting key signaling pathways are being actively pursued as potential therapeutic agents.

Beyond its pharmacological applications, CAS No. 905691-97-6 also holds promise in materials science. The compound's structural features make it a candidate for use in polymer chemistry or as a building block for advanced materials with tailored properties. Researchers are exploring its potential as a precursor for constructing functional polymers or as an additive to enhance material performance in specific environments.

From an analytical standpoint, the characterization of this compound has been carried out using a variety of techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods have provided critical insights into its molecular structure and purity, ensuring that it meets the rigorous standards required for both academic and industrial applications.

In conclusion, CAS No. 905691-97-6 represents a significant advancement in chemical synthesis and drug discovery. Its unique structure, combined with promising biological activity and versatile applications across multiple disciplines, positions it as a valuable tool for researchers in academia and industry alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make meaningful contributions to the advancement of science and medicine.